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Compound of Interest

Compound Name: L-Proline-13C

Cat. No.: B1602395

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 13C-labeled L-Proline, a vital tool in metabolic research, drug development, and
advanced analytical studies. Due to the nature of isotopic labeling, many fundamental
physicochemical properties of L-Proline-13C are comparable to its unlabeled counterpart, L-
Proline. The key difference lies in its molecular weight and its utility in techniques such as
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This document
summarizes key quantitative data, outlines relevant experimental protocols, and provides
visualizations of pertinent biochemical pathways and analytical workflows.

Core Physicochemical Data

The introduction of 13C isotopes into the L-Proline molecule results in a predictable increase in
its molecular weight. Other physical properties such as melting point and solubility are not
significantly altered by this isotopic substitution. The following table summarizes the key
physicochemical properties of both unlabeled L-Proline and its common 13C isotopologues.
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L-Proline . .
Property L-Proline-1-**C L-Proline-**Cs
(Unlabeled)
Molecular Formula CsH9aNO2 C413CH9NO2 13CsHoNO:2

Molecular Weight 115.13 g/mol [1] 116.12 g/mol [2] 120.09 g/mol [3]
Not significantl Not significantl
) ) 221-228 °C ) g Y ) g Y
Melting Point different from different from

(decomposes)[1][4][5]

unlabeled L-Proline

unlabeled L-Proline

Solubility in Water 1620 g/L at 25 °CJ[1] Highly soluble 100 mg/mL][6]
White crystalline _ _ _ _

Appearance . White solid White solid
solid/powder[4]

Odor Odorless[1][4] Odorless Odorless

Taste Sweet[1] Not reported Not reported

Optical Rotation
[a]20/D

-80.9° (c=1 in water)
[1]

Not reported

Not reported

Experimental Protocols

The determination of the physicochemical properties of L-Proline-13C follows standard

laboratory procedures for amino acids. The primary application of 13C-labeled L-Proline is as a

tracer or internal standard in NMR and mass spectrometry-based analyses.[6][7]

Determination of Melting Point

The melting point of L-Proline-13C can be determined using a standard melting point apparatus.

o Apparatus: Capillary melting point apparatus.

e Procedure:

o Asmall, dry sample of L-Proline-13C is packed into a capillary tube.

o The capillary tube is placed in the melting point apparatus.
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o The sample is heated at a controlled rate.

o The temperature range at which the sample melts is recorded.

Determination of Solubility

The solubility of L-Proline-13C in a given solvent (e.g., water) can be determined by the
equilibrium solubility method.

o Apparatus: Analytical balance, volumetric flasks, temperature-controlled shaker, filtration
apparatus.

e Procedure:

o An excess amount of L-Proline-13C is added to a known volume of the solvent in a sealed
container.

o The mixture is agitated in a temperature-controlled shaker until equilibrium is reached.
o The saturated solution is filtered to remove any undissolved solid.

o The concentration of L-Proline-13C in the filtrate is determined using a suitable analytical
technique, such as HPLC or UV-Vis spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR is a key analytical technique for confirming the isotopic labeling of L-Proline-13C.
o Apparatus: High-field NMR spectrometer.
e Procedure:

o A sample of L-Proline-13C is dissolved in a suitable deuterated solvent (e.g., D20).

o The solution is placed in an NMR tube.

o H and 3C NMR spectra are acquired. The 13C spectrum will show enhanced signals at the
positions of isotopic enrichment.
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Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of L-Proline-13C and is a primary
technique for its use as an internal standard.

e Apparatus: Mass spectrometer (e.g., LC-MS, GC-MS).
e Procedure:
o A solution of L-Proline-13C is introduced into the mass spectrometer.
o The sample is ionized, and the mass-to-charge ratio of the resulting ions is measured.

o The resulting mass spectrum will show a molecular ion peak corresponding to the mass of
the 13C-labeled L-Proline.

Visualizations
Signaling Pathways and Experimental Workflows

L-Proline is a non-essential amino acid synthesized from glutamic acid. Its labeled form, L-
Proline-13C, is invaluable for tracing this and related metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of L-Proline-13C: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602395#what-are-the-physicochemical-properties-
of-l-proline-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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